7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C25H18ClNO5
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 7-chloro-1-(3-hydroxyphenyl)-2-[(4-methoxyphenyl)methyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H18ClNO5/c1-31-18-8-5-14(6-9-18)13-27-22(15-3-2-4-17(28)11-15)21-23(29)19-12-16(26)7-10-20(19)32-24(21)25(27)30/h2-12,22,28H,13H2,1H3
• InChI Key: ZEBFXNSYTYTNHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=CC=C5)O

Description

7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound featuring a chromenopyrrole-dione core with chlorine, 3-hydroxyphenyl, and 4-methoxybenzyl substituents. Its structure comprises fused chromene and pyrrole rings, with two ketone groups at positions 3 and 7. This compound is synthesized via a multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, a method optimized for generating diverse analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the chromeno-pyrrole core: This can be achieved through a cyclization reaction involving appropriate starting materials such as substituted phenols and pyrroles.

Introduction of the chloro group: Chlorination can be performed using reagents like thionyl chloride or phosphorus pentachloride under controlled conditions.

Attachment of the hydroxyphenyl and methoxybenzyl groups: These groups can be introduced through nucleophilic substitution reactions using suitable phenolic and benzyl derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of catalysts, high-throughput screening of reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinones.

Reduction: The chloro group can be reduced to a hydrogen atom under specific conditions.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic reagents such as sodium azide or thiourea.

Major Products

Oxidation: Formation of quinone derivatives.

Reduction: Formation of dechlorinated products.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves its interaction with specific molecular targets and pathways. The hydroxyphenyl and methoxybenzyl groups may interact with enzymes or receptors, leading to modulation of biological processes. The chloro group can also play a role in the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Research Implications

The target compound’s balance of electron-withdrawing (Cl) and electron-donating (OCH3, OH) groups may optimize interactions with biological targets, such as enzymes or receptors. Comparative data from –7 highlight the critical role of substituent design in modulating physicochemical and functional properties, guiding future synthetic and pharmacological studies.

Biological Activity

7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound known for its diverse biological activities. This compound belongs to the class of chromeno-pyrrole derivatives and has garnered attention in pharmacological research due to its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is C22H20ClNO6, with a molecular weight of 429.8 g/mol. Its structure features a chromeno-pyrrole core that is characterized by various functional groups, including chloro, hydroxy, and methoxy substituents. These groups contribute to its unique chemical properties and biological activities.

Property	Value
Molecular Formula	C22H20ClNO6
Molecular Weight	429.8 g/mol
Core Structure	Chromeno-pyrrole

The biological activity of 7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is believed to involve several mechanisms:

• Antioxidant Activity : The compound exhibits significant antioxidant properties, which may protect cells from oxidative stress.
• Anticancer Potential : Preliminary studies suggest that it may inhibit the proliferation of cancer cells through various pathways, including apoptosis induction and cell cycle arrest.
• Neuroprotective Effects : The compound has shown promise in protecting neuronal cells from damage in models of neurodegenerative diseases.

Biological Activities

Recent studies have highlighted the following biological activities associated with this compound:

• Anticancer Activity :
  • In vitro studies have demonstrated that 7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione inhibits the growth of various cancer cell lines.
  • It has been shown to induce apoptosis in human breast cancer cells by activating caspase pathways.
• Antioxidant Properties :
  • The compound has been evaluated for its ability to scavenge free radicals and reduce oxidative stress in cellular models.
  • It demonstrated a significant reduction in reactive oxygen species (ROS) levels in treated cells.
• Neuroprotective Effects :
  • Studies indicate that the compound may mitigate neuronal cell death induced by neurotoxic agents.
  • It has been suggested that it could enhance cognitive function in animal models of Alzheimer’s disease.

Case Studies and Research Findings

Several research articles have investigated the biological activity of this compound:

• A study published in MDPI reported that derivatives of chromeno-pyrrole compounds exhibit notable anticancer activities against various human cancer cell lines, supporting the potential of 7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione as a lead compound for drug development .
• Another investigation detailed the synthesis of multiple analogs and their biological evaluations. The results indicated that modifications to the substituents on the core structure significantly influenced their potency against cancer cells .

Comparative Analysis with Similar Compounds

The unique combination of functional groups in 7-Chloro-1-(3-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione distinguishes it from structurally similar compounds. The following table summarizes some related compounds:

Compound Name	Structural Features	Unique Properties
7-Chloro-1-(3-methoxy-4-hydroxyphenyl)-2-(2-hydroxyethyl)-6-methyl...	Similar core structure	Potentially different biological activities due to methoxy substitution
6-Methyl-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1H-chromeno[2,3-c]pyrrole...	Variations in methyl and hydroxy groups	Different reactivity patterns and biological effects